4-((3-Chloro-2-methylphenyl)amino)-2-((2-morpholinoethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(3-chloro-2-methylanilino)-2-(2-morpholin-4-ylethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H24ClN3O4/c1-12-13(18)3-2-4-14(12)20-16(22)11-15(17(23)24)19-5-6-21-7-9-25-10-8-21/h2-4,15,19H,5-11H2,1H3,(H,20,22)(H,23,24)
• InChI Key: CKRKOPFJXCNUHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC(C(=O)O)NCCN2CCOCC2
• Molecular Formula: C17H24ClN3O4
• Molecular Weight: 369.8 g/mol

Description

4-((3-Chloro-2-methylphenyl)amino)-2-((2-morpholinoethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H24ClN3O4 and its molecular weight is 369.85. The purity is usually 95%.
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Scientific Research Applications

Parkinson's Disease Imaging

A study highlighted the synthesis of a PET agent, potentially for imaging LRRK2 enzyme in Parkinson's disease, indicating the relevance of similar compounds in neuroimaging and diagnostics. The synthesis involved several chemical transformations, yielding a tracer with high radiochemical yield and purity, demonstrating the compound's potential in medical imaging technologies (Min Wang et al., 2017).

Molecular Docking and Structural Analysis

A comparative study utilizing spectroscopic and structural investigations on derivatives, including molecular docking, vibrational, structural, electronic, and optical studies, was conducted. This research provides insights into the stability, reactivity, and potential biological activities of such compounds, highlighting their significance in drug discovery and material science (K. Vanasundari et al., 2018).

Synthetic Chemistry and Material Science

The synthesis of enantiopure Fmoc-protected morpholine-3-carboxylic acid from dimethoxyacetaldehyde and serine methyl ester through a practical synthetic route showcases the chemical versatility and potential application of similar compounds in peptidomimetic chemistry and material science. This example underlines the importance of such compounds in the synthesis of complex molecules and materials (Filippo Sladojevich et al., 2007).

Supramolecular Studies

Vibrational spectroscopic and supramolecular studies on a chloramphenicol derivative demonstrate the compound's complex interactions and structural characteristics. The analysis sheds light on the potential of such compounds in the development of new materials and drugs, emphasizing the role of non-covalent interactions in determining molecular properties (R. F. Fernandes et al., 2017).